Cas no 705243-06-7 (1-cyclopropyl-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-cyclopropyl-2,2,2-trifluoroethan-1-amine
• CAS No: 705243-06-7
• MF: C₅H₈F₃N
• MW: 139.118931770325
• MDL: MFCD07384533
• CID: 2191876
• PubChem ID: 21072481
• Update Time: 2023-11-20

1-cyclopropyl-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2,2,2-trifluoroethanamine
• 1-cyclopropyl-2,2,2-trifluoro-ethanamine
• 1-Cyclopropyl-2,2,2-trifluoroethylamine
• AKOS013213232
• SB14033
• DMWCDCMZMZULIE-UHFFFAOYSA-N
• SB14036
• SCHEMBL4424780
• CS-0056415
• 705243-06-7
• 1-cyclopropyl-2,2,2-trifluoroethan-1-amine
• F8883-5451
• P10475
• EN300-214023
• SB14035

• MDL： MFCD07384533
• Inchi： 1S/C5H8F3N/c6-5(7,8)4(9)3-1-2-3/h3-4H,1-2,9H2
• InChI Key： DMWCDCMZMZULIE-UHFFFAOYSA-N
• SMILES： FC(C(C1CC1)N)(F)F

Computed Properties

• Exact Mass: 139.06088375g/mol
• Monoisotopic Mass: 139.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų